Cas no 312513-45-4 (2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a heterocyclic organic compound featuring a tetrahydrobenzothiophene core substituted with an amino group and a benzylcarboxamide moiety. This structure imparts versatility in medicinal chemistry applications, particularly as a scaffold for designing biologically active molecules. The compound's rigid, partially saturated ring system enhances stability, while the amino and amide functionalities provide sites for further derivatization. Its synthetic utility lies in its potential as an intermediate for developing pharmacophores targeting central nervous system (CNS) disorders or enzyme modulation. The benzyl group may influence lipophilicity, impacting bioavailability. Suitable for research in drug discovery, it offers a balance of reactivity and structural diversity for exploratory synthesis.

2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide structure

312513-45-4 structure

Product Name:2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

CAS No:312513-45-4

MF:C₁₆H₁₈N₂OS

MW:286.391922473907

MDL:MFCD01572495

CID:3057244

PubChem ID:802301

Update Time:2025-05-22

2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- <br>2-Amino-4,5,6,7-tetrahydro-benzo[ b ]thiophene-3-carboxylic acid benzylamid e
- AKOS000103690
- 2-amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- STK002858
- SCHEMBL8207916
- AG-205/12010009
- MFCD01572495
- CHEMBL1632052
- WAY-340665
- ALBB-001918
- BRD-K72831133-001-01-4
- VS-04876
- Z56910414
- 312513-45-4
- SR-01000523242-1
- BBL015269
- EN300-05141
- Benzo[b]thiophene-3-carboxamide,2-amino-4,5,6,7-tetrahydro-N-(phenylmethyl)-
- 2-Amino-N-benzyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
- G22570
- SR-01000523242
- 2-amino-N-benzyl-4,5,6,7-tetrahydrobenzothiophene-3-carboxamide
- Oprea1_455309
- Oprea1_533349
- CS-0307694
- 2-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid benzylamide
- 2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- MDL： MFCD01572495
- Inchi： 1S/C16H18N2OS/c17-15-14(12-8-4-5-9-13(12)20-15)16(19)18-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10,17H2,(H,18,19)
- InChI Key： ZYOUJZMRHKGFLP-UHFFFAOYSA-N
- SMILES： S1C(=C(C(NCC2C=CC=CC=2)=O)C2=C1CCCC2)N

Computed Properties

Exact Mass: 286.11398438Da
Monoisotopic Mass: 286.11398438Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 83.4Å²

2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	029768-1g	2-Amino-4,5,6,7-tetrahydro-benzo[ b ]thiophene-3-carboxylic acid benzylamide	312513-45-4		1g	￡307.00	2022-03-01
Fluorochem	029768-5g	2-Amino-4,5,6,7-tetrahydro-benzo[ b ]thiophene-3-carboxylic acid benzylamide	312513-45-4		5g	￡1021.00	2022-03-01
Fluorochem	029768-10g	2-Amino-4,5,6,7-tetrahydro-benzo[ b ]thiophene-3-carboxylic acid benzylamide	312513-45-4		10g	￡1633.00	2022-03-01
Matrix Scientific	029159-500mg	2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	312513-45-4		500mg	$126.00	2023-09-06
TRC	A640965-50mg	2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	312513-45-4		50mg	$ 50.00	2022-06-07
TRC	A640965-100mg	2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	312513-45-4		100mg	$ 70.00	2022-06-07
TRC	A640965-500mg	2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	312513-45-4		500mg	$ 295.00	2022-06-07
Chemenu	CM516814-1g	2-Amino-N-benzyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide	312513-45-4	97%	1g	$***	2023-03-31
Chemenu	CM516814-5g	2-Amino-N-benzyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide	312513-45-4	97%	5g	$***	2023-03-31
abcr	AB379137-500 mg	2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	312513-45-4		500MG	€254.60	2023-02-20

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Recent Advances in the Study of 2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 312513-45-4)

The compound 2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS: 312513-45-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The compound's unique structural features, including the tetrahydrobenzothiophene core and benzylamide moiety, contribute to its high binding affinity and selectivity.

In addition to its applications in oncology, recent research has explored the compound's potential in neurodegenerative diseases. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of 2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide exhibit neuroprotective effects in models of Parkinson's disease. The study, published in ACS Chemical Neuroscience, identified the compound's ability to inhibit α-synuclein aggregation, a hallmark of the disease.

The synthetic routes to 2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have also been optimized in recent years. A 2024 report in Organic Process Research & Development described a scalable, high-yield synthesis method that reduces the use of hazardous reagents and improves overall efficiency. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation.

Pharmacokinetic studies of the compound have provided valuable insights into its drug-like properties. Research published in European Journal of Pharmaceutical Sciences in 2023 reported favorable absorption and metabolic stability profiles, suggesting good oral bioavailability. However, challenges remain in optimizing its blood-brain barrier penetration for CNS applications.

Looking forward, the versatility of 2-Amino-N-benzyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide as a scaffold for drug development continues to be explored. Current research directions include the design of prodrug derivatives to enhance solubility and the development of targeted delivery systems. The compound's unique chemical properties and demonstrated biological activities position it as a promising candidate for future therapeutic development across multiple disease areas.